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Compound of Interest

Compound Name:
Lenalidomide-C4-NH2

hydrochloride

Cat. No.: B15619670

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Lenalidomide-C4-NH2 hydrochloride is a crucial building block in the development of

Proteolysis Targeting Chimeras (PROTACs). As a derivative of lenalidomide, it functions as a

potent E3 ubiquitin ligase ligand, specifically recruiting the Cereblon (CRBN) protein. This

technical guide provides a comprehensive overview of the core physicochemical properties of

Lenalidomide-C4-NH2 hydrochloride, offering essential data and methodologies for

researchers in the field of targeted protein degradation.

Core Physicochemical Data
A summary of the key physicochemical properties of Lenalidomide-C4-NH2 hydrochloride is

presented below. This data is essential for its handling, formulation, and application in chemical

synthesis and biological assays.
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Property Value Source

Chemical Name

3-(4-amino-1-oxoisoindolin-2-

yl)piperidine-2,6-dione-N-butyl-

amine hydrochloride

N/A

Molecular Formula C17H22ClN3O3 [1]

Molecular Weight 351.83 g/mol [2]

CAS Number 2435715-90-3 [1]

Appearance Solid [2]

Color Light yellow to yellow [2]

Solubility (DMSO)
130 mg/mL (369.50 mM;

requires ultrasonic treatment)
N/A

Solubility (Water)
100 mg/mL (284.23 mM;

requires ultrasonic treatment)
N/A

Storage Conditions

Store at 4°C under inert

atmosphere. For long-term

storage, -20°C to -80°C is

recommended.

[2]

Experimental Protocols
Detailed methodologies for the determination of key physicochemical parameters are outlined

below. These protocols are based on standard pharmaceutical practices and can be adapted

for the specific analysis of Lenalidomide-C4-NH2 hydrochloride.

Determination of Melting Point by Differential Scanning
Calorimetry (DSC)
Objective: To determine the melting point and assess the thermal stability of Lenalidomide-C4-
NH2 hydrochloride.

Methodology:
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Sample Preparation: Accurately weigh 2-5 mg of Lenalidomide-C4-NH2 hydrochloride into

a standard aluminum DSC pan. Crimp the pan to ensure a good seal.

Instrument Setup:

Instrument: A calibrated Differential Scanning Calorimeter.

Temperature Range: 25°C to 300°C (or higher, depending on the expected melting point).

Heating Rate: 10°C/min.

Purge Gas: Nitrogen at a flow rate of 50 mL/min.

Procedure:

Place the prepared sample pan and an empty reference pan into the DSC cell.

Initiate the temperature program.

Record the heat flow as a function of temperature.

Data Analysis: The melting point is determined as the onset or peak of the endothermic

event on the DSC thermogram. The enthalpy of fusion can also be calculated from the peak

area.

Determination of pKa by Potentiometric Titration
Objective: To determine the acid dissociation constant(s) (pKa) of the ionizable groups in

Lenalidomide-C4-NH2 hydrochloride.

Methodology:

Sample Preparation: Prepare a 0.01 M solution of Lenalidomide-C4-NH2 hydrochloride in

a suitable solvent system (e.g., a mixture of water and methanol for sparingly soluble

compounds).

Instrument Setup:

Instrument: An automated potentiometric titrator equipped with a calibrated pH electrode.
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Titrant: Standardized 0.1 M NaOH and 0.1 M HCl solutions.

Procedure:

Place a known volume of the sample solution into the titration vessel.

If the compound has a basic moiety, titrate with 0.1 M HCl. If it has an acidic moiety, titrate

with 0.1 M NaOH.

Add the titrant in small, precise increments and record the pH after each addition, allowing

the reading to stabilize.

Data Analysis: Plot the pH versus the volume of titrant added. The pKa value corresponds to

the pH at the half-equivalence point, which can be determined from the first or second

derivative of the titration curve.

Purity Assessment by High-Performance Liquid
Chromatography (HPLC)
Objective: To determine the purity of Lenalidomide-C4-NH2 hydrochloride and identify any

impurities.

Methodology:

Chromatographic Conditions:

Column: A reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm).

Mobile Phase: A gradient elution using a mixture of an aqueous buffer (e.g., 0.1% formic

acid in water) and an organic solvent (e.g., acetonitrile).

Flow Rate: 1.0 mL/min.

Column Temperature: 30°C.

Detection: UV detection at an appropriate wavelength (e.g., 254 nm).
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Sample Preparation: Prepare a stock solution of Lenalidomide-C4-NH2 hydrochloride in a

suitable solvent (e.g., DMSO or mobile phase) at a concentration of approximately 1 mg/mL.

Further dilute as necessary.

Procedure:

Inject a known volume of the sample solution onto the HPLC system.

Run the gradient program to elute the main compound and any impurities.

Data Analysis: Integrate the peak areas of the chromatogram. The purity is calculated as the

percentage of the main peak area relative to the total peak area.

Visualizations
Synthesis Workflow
The following diagram illustrates a plausible synthetic route for Lenalidomide-C4-NH2
hydrochloride, starting from commercially available precursors.

Synthesis of Lenalidomide-C4-NH2

Boc-4-aminobutylamine

Coupling

Lenalidomide

Boc-protected_IntermediateEDC, HOBt Deprotection Lenalidomide-C4-NH2TFA or HCl HCl_Salt_Formation Final_ProductHCl in Ether

Click to download full resolution via product page

Caption: Synthetic workflow for Lenalidomide-C4-NH2 hydrochloride.

PROTAC Mechanism of Action
This diagram illustrates the mechanism by which a PROTAC molecule, utilizing a lenalidomide-

based ligand, induces the degradation of a target protein.
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PROTAC-Mediated Protein Degradation
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Caption: PROTAC mechanism with a Cereblon-recruiting ligand.
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Cereblon (CRBN) E3 Ubiquitin Ligase Signaling Pathway
The following diagram depicts the key components of the CRL4-CRBN E3 ubiquitin ligase

complex and its role in protein ubiquitination.

CRL4-CRBN E3 Ligase Complex

CUL4A

DDB1

RBX1

Cereblon (CRBN)
Substrate Receptor

E2~Ub

Substrate Protein

Ubiquitin Transfer

Ubiquitinated Substrate

Click to download full resolution via product page

Caption: Components of the CRL4-CRBN E3 ubiquitin ligase complex.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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